Cas no 790227-59-7 (4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid
• CAS No: 790227-59-7
• MF: C₁₈H₁₈FNO₄
• MW: 331.338228702545
• CID: 6420574
• PubChem ID: 165890126
• Update Time: 2025-05-25

4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid
• EN300-12615840
• 790227-59-7
• 4-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)butanoic acid

• Inchi： 1S/C18H18FNO4/c19-15-8-6-14(7-9-15)16(17(21)22)10-11-20-18(23)24-12-13-4-2-1-3-5-13/h1-9,16H,10-12H2,(H,20,23)(H,21,22)
• InChI Key： GZQPZILOYXKENQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.12198622g/mol
• Monoisotopic Mass: 331.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid

Comprehensive Overview of 4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid (CAS No. 790227-59-7)

4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid (CAS No. 790227-59-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxycarbonyl (Cbz) protecting group and 4-fluorophenyl moiety, plays a pivotal role in peptide synthesis and drug development. Its molecular structure, which includes a carboxylic acid functional group, makes it a versatile intermediate for designing bioactive molecules. Researchers are particularly interested in its potential applications in targeting enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine.

The compound’s synthetic utility is underscored by its ability to serve as a building block for peptide-based therapeutics, a rapidly growing field due to the rise of biologics and personalized medicine. With the increasing demand for small-molecule drugs and targeted therapies, 4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid has become a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies. Its fluorinated aromatic ring enhances metabolic stability, a feature highly sought after in modern drug design to improve pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, this compound’s protecting group strategy offers advantages in reducing side reactions and improving yield. The Cbz group is widely used due to its ease of removal under mild conditions, making it a preferred choice for peptide coupling reactions. This aligns with the industry’s shift toward eco-friendly synthetic routes, a topic frequently searched by professionals in organic synthesis and process chemistry.

Another area of interest is the compound’s potential role in neurodegenerative disease research. The 4-fluorophenyl moiety is structurally similar to motifs found in compounds targeting amyloid-beta aggregation, a key factor in Alzheimer’s disease. This connection has spurred investigations into its utility as a scaffold for CNS drug development, addressing a major unmet medical need. Searches for fluorinated bioactive compounds and blood-brain barrier penetrants often highlight such applications.

From a technical perspective, the compound’s spectroscopic properties (e.g., NMR and IR data) are well-documented, facilitating its identification and purity assessment. Analytical chemists frequently search for CAS No. 790227-59-7 to access reference spectra or chromatographic methods, underscoring its importance in quality control. Additionally, its crystalline form and solubility profile are critical for formulation scientists working on drug delivery systems.

In summary, 4-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)butanoic acid (CAS No. 790227-59-7) exemplifies the intersection of medicinal chemistry and advanced synthetic methodologies. Its relevance to peptide therapeutics, neurodegenerative research, and sustainable synthesis positions it as a valuable tool for scientists addressing today’s biomedical challenges. As the demand for innovative drug candidates grows, this compound will likely remain a focal point in both academic and industrial settings.